N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-1-(3-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide

Specification

• Molecular Formula: C24H22N6O4S
• Molecular Weight: 490.5 g/mol
• IUPAC Name: N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-1-(3-methylphenyl)-4-oxopyridazine-3-carboxamide
• Standard InChI: InChI=1S/C24H22N6O4S/c1-15-5-4-6-19(13-15)30-12-11-21(31)22(28-30)23(32)27-18-7-9-20(10-8-18)35(33,34)29-24-25-16(2)14-17(3)26-24/h4-14H,1-3H3,(H,27,32)(H,25,26,29)
• Standard InChI Key: MWXXTOGIAOAOQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C=CC(=O)C(=N2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC(=CC(=N4)C)C

Introduction

Overview of the Compound

N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-1-(3-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide is a synthetic organic molecule with potential applications in medicinal chemistry. Its structure features a pyrimidine ring, sulfonamide group, and a pyridazine core, which are common motifs in bioactive compounds.

Synthesis Pathway

The synthesis of this compound typically involves:

• Preparation of the sulfonamide precursor by reacting 4,6-dimethylpyrimidine with sulfonyl chloride derivatives.

• Coupling the sulfonamide intermediate with a phenyl-substituted pyridazine derivative under amide bond-forming conditions.

• Purification through recrystallization or chromatography to yield the final product.

Biological Activity

While specific biological data for this compound is limited, its structural features suggest:

• Enzyme Inhibition: The sulfonamide group may inhibit enzymes like carbonic anhydrase or proteases.

• Anti-inflammatory Potential: The pyridazine scaffold has been associated with cyclooxygenase (COX) or lipoxygenase (LOX) inhibition.

• Anticancer Properties: The combination of electron-rich aromatic systems and hydrogen bond donors/acceptors could facilitate binding to DNA or proteins involved in cancer pathways.

Pharmacokinetics and ADME Predictions

Preliminary computational models predict:

• Moderate lipophilicity (LogP ~2.5), indicating balanced solubility and permeability.

• Low water solubility due to hydrophobic aromatic groups.

• Potential for metabolic stability due to the absence of easily oxidizable groups.

Research Applications

This compound serves as a lead molecule for developing:

• Anti-inflammatory drugs targeting COX/LOX pathways.

• Anticancer agents through DNA/protein interactions.

• Enzyme inhibitors for metabolic or infectious diseases.

Data Comparison with Related Compounds

To contextualize this molecule's properties, we compare it with structurally similar compounds:

Compound	Molecular Weight (g/mol)	LogP	PSA (Ų)
N-{4-[sulfamoyl]phenyl}-benzamide	~396	~2.0	~100
N-{4-[dimethylpyrimidinyl]phenyl}-benzopyran carboxamide	~450	~2.6	~105

This comparison highlights that the target compound has slightly higher molecular weight and PSA, suggesting improved binding potential but potentially reduced permeability.

Limitations and Future Directions

Despite its promising structure:

• Experimental validation of biological activity is lacking.

• Solubility challenges may limit bioavailability.
  Future research should focus on optimizing its pharmacokinetic properties and conducting in vitro/in vivo studies to confirm its therapeutic potential.